Polyhexamethylene biguanide

• CAS No.: 28757-47-3
• Product Name: Polyhexamethylene biguanide
• Molecular Formula: C8H19N5
• Molecular Weight: 185.27 g/mol
• IUPAC Name: 1-(diaminomethylidene)-2-hexylguanidine
• Standard InChI: InChI=1S/C8H19N5/c1-2-3-4-5-6-12-8(11)13-7(9)10/h2-6H2,1H3,(H6,9,10,11,12,13)
• Standard InChIKey: VAZJLPXFVQHDFB-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCN/C(=N\C(=N)N)/N
• SMILES: CCCCCCN=C(N)N=C(N)N
• Canonical SMILES: CCCCCCN=C(N)N=C(N)N
• Synonyms: Baquacil; cosmocil; Lavasept; PHMB polymer; polihexanide; polihexanide hydrochloride; poly(hexamethylene biguanide); poly(hexamethylenebiguanide) hydrochloride; poly(iminocarbonimidoyliminocarbonimidoylimino-1,6-hexanediyl) hydrochloride; polyhexamethylen-biguanide; polyhexamethylenbiguanid; polyhexamethylenbiguanide; polyhexamethylene biguanide; polyhexamethylene biguanide hydrochloride; polyhexanide; Vantocil; Vantocil IB of Vantocil
• Reference: 1: Huai W, Deng Z, Lin W, Chen Q. Enhanced killing of Escherichia coli using a; combination of polyhexamethylene biguanide hydrochloride and; 1-bromo-3-chloro-5,5- dimethylimidazolidine-2,4-dione. FEMS Microbiol Lett. 2017 ; Oct 4. doi: 10.1093/femsle/fnx210. [Epub ahead of print] PubMed PMID: 29029044.; ; ; 2: Kamaruzzaman NF, Chong SQY, Edmondson-Brown KM, Ntow-Boahene W, Bardiau M,; Good L. Bactericidal and Anti-biofilm Effects of Polyhexamethylene Biguanide in; Models of Intracellular and Biofilm of Staphylococcus aureus Isolated from Bovine; Mastitis. Front Microbiol. 2017 Aug 11;8:1518. doi: 10.3389/fmicb.2017.01518.; eCollection 2017. PubMed PMID: 28848527; PubMed Central PMCID: PMC5554503.; ; ; 3: Ahani E, Montazer M, Toliyat T, Mahmoudi Rad M, Harifi T. Preparation of nano ; cationic liposome as carrier membrane for polyhexamethylene biguanide chloride; through various methods utilizing higher antibacterial activities with low cell; toxicity. J Microencapsul. 2017 Mar;34(2):121-131. doi:; 10.1080/02652048.2017.1296500. Epub 2017 Mar 5. PubMed PMID: 28609225.; ; ; 4: Webster J, Larsen E, Marsh N, Choudhury A, Harris P, Rickard CM. Chlorhexidine; gluconate or polyhexamethylene biguanide disc dressing to reduce the incidence of; central-line-associated bloodstream infection: a feasibility randomized; controlled trial (the CLABSI trial). J Hosp Infect. 2017 Jul;96(3):223-228. doi: ; 10.1016/j.jhin.2017.04.009. Epub 2017 Apr 16. PubMed PMID: 28526171.; ; ; 5: Ampawong S, Aramwit P. A study of long-term stability and antimicrobial; activity of chlorhexidine, polyhexamethylene biguanide, and silver nanoparticle; incorporated in sericin-based wound dressing. J Biomater Sci Polym Ed. 2017; Sep;28(13):1286-1302. doi: 10.1080/09205063.2017.1321339. Epub 2017 Apr 25.; PubMed PMID: 28420291.; ; ; 6: Hurlow J. The benefits of using polyhexamethylene biguanide in wound care. Br ; J Community Nurs. 2017 Mar;22 Suppl 3(Sup3):S16-S18. doi:; 10.12968/bjcn.2017.22.Sup3.S16. PubMed PMID: 28252341.
• PubChem Compound: 20977
• Last Modified: Nov 11 2021